5,5-Dimethyl-2-(2-oxopropyl)cyclohexane-1,3-dione

Specification

• CAS No.: 13148-87-3
• Molecular Formula: C11H16O3
• Molecular Weight: 196.24 g/mol
• IUPAC Name: 5,5-dimethyl-2-(2-oxopropyl)cyclohexane-1,3-dione
• Standard InChI: InChI=1S/C11H16O3/c1-7(12)4-8-9(13)5-11(2,3)6-10(8)14/h8H,4-6H2,1-3H3
• Standard InChI Key: AIZYSTCNHMEEQO-UHFFFAOYSA-N
• SMILES: CC(=O)CC1C(=O)CC(CC1=O)(C)C
• Canonical SMILES: CC(=O)CC1C(=O)CC(CC1=O)(C)C

Introduction

5,5-Dimethyl-2-(2-oxopropyl)cyclohexane-1,3-dione is a synthetic organic compound with the molecular formula C₁₁H₁₆O₃ and a molecular weight of approximately 196.24 g/mol. This compound belongs to the class of cyclohexanediones, which are known for their diverse applications in organic synthesis and pharmaceutical research.

Synthesis Methods

While specific synthesis methods for 5,5-Dimethyl-2-(2-oxopropyl)cyclohexane-1,3-dione are not widely detailed in available literature, compounds within this class often involve reactions such as Knoevenagel condensation or Michael addition reactions starting from cyclohexanediones. These methods typically require mild conditions and can be optimized based on the desired yield and purity.

Applications in Research

Cyclohexanediones like 5,5-Dimethyl-2-(2-oxopropyl)cyclohexane-1,3-dione are valuable intermediates in organic synthesis due to their versatility in forming complex molecules through various chemical transformations. They can serve as precursors for synthesizing biologically active compounds or materials with unique properties.

Potential Biological Activities

Although specific biological activities of this compound have not been extensively reported in available sources up to now (February '25), related compounds have shown potential as inhibitors or modulators of enzymes involved in metabolic pathways.

Spectral Information

Spectral data such as NMR ($^{13}$C NMR) spectra provide crucial information about the structural features of these compounds by identifying functional groups present within them.